Cas no 898791-58-7 ((4-bromo-3-fluorophenyl)-cyclopentylmethanone)

(4-bromo-3-fluorophenyl)-cyclopentylmethanone structure
898791-58-7 structure
Product Name:(4-bromo-3-fluorophenyl)-cyclopentylmethanone
CAS No:898791-58-7
MF:C12H12BrFO
MW:271.125486373901
CID:994389
PubChem ID:24724169
Update Time:2025-04-20

(4-bromo-3-fluorophenyl)-cyclopentylmethanone Chemical and Physical Properties

Names and Identifiers

    • (4-bromo-3-fluorophenyl)-cyclopentylmethanone
    • (4-bromo-3-fluorophenyl)(cyclopentyl)methanone
    • 4-BROMO-3-FLUOROPHENYL CYCLOPENTYL KETONE
    • DTXSID80642568
    • AKOS016019974
    • 898791-58-7
    • MFCD03841317
    • CS-0362970
    • MDL: MFCD03841317
    • Inchi: 1S/C12H12BrFO/c13-10-6-5-9(7-11(10)14)12(15)8-3-1-2-4-8/h5-8H,1-4H2
    • InChI Key: WZTWBENFWHDUQL-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1F)C(C1CCCC1)=O

Computed Properties

  • Exact Mass: 270.00600
  • Monoisotopic Mass: 270.00556g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 3.96110

(4-bromo-3-fluorophenyl)-cyclopentylmethanone Pricemore >>

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